Cas no 2580248-68-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid
• CAS No: 2580248-68-4
• MF: C₂₂H₁₆N₂O₇
• MW: 420.371645927429
• CID: 5662941
• PubChem ID: 165895685
• Update Time: 2025-09-23

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733323
• 2580248-68-4
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-6-nitrobenzoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid

• Inchi： 1S/C22H16N2O7/c25-18-10-9-17(24(29)30)19(21(26)27)20(18)23-22(28)31-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,25H,11H2,(H,23,28)(H,26,27)
• InChI Key： BTEWTBBAAYMYHD-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C=1C(=O)O)[N+](=O)[O-])O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 420.09575085g/mol
• Monoisotopic Mass: 420.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 142Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid (CAS No. 2580248-68-4)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid, with the CAS number 2580248-68-4, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection during synthesis, making it a valuable tool for researchers developing novel therapeutics and biomaterials.

In recent years, the demand for Fmoc-protected compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid has surged due to advancements in drug discovery and bioconjugation techniques. Researchers frequently search for "Fmoc-amino acid applications" or "nitrobenzoic acid derivatives in peptide synthesis," highlighting the compound's relevance. Its unique structure, featuring a hydroxy group and a nitro substituent, allows for further functionalization, enabling the design of targeted drug delivery systems and enzyme inhibitors.

The compound's CAS No. 2580248-68-4 is often referenced in patents and scientific literature related to peptide-based therapeutics. For instance, its role in synthesizing antimicrobial peptides has garnered attention amid rising antibiotic resistance concerns. Additionally, the nitro group in its structure offers redox-active properties, making it a candidate for developing bioimaging probes and sensors. These applications align with trending topics like "precision medicine" and "molecular diagnostics," which dominate current scientific discourse.

From a synthetic chemistry perspective, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid exemplifies the convergence of organic chemistry and biotechnology. Its stability under SPPS conditions and compatibility with automated synthesizers address common queries such as "how to optimize Fmoc deprotection" or "best practices for nitro-aromatic handling." Moreover, its carboxylic acid moiety facilitates conjugation with other biomolecules, a feature exploited in antibody-drug conjugates (ADCs) research—a hot topic in oncology drug development.

Quality control and analytical characterization of CAS No. 2580248-68-4 are critical for ensuring reproducibility in research. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are frequently employed to verify purity and structure. Researchers often search for "HPLC methods for Fmoc compounds" or "NMR peaks of nitrobenzoic acids," underscoring the need for detailed technical guidance. Suppliers typically provide certificates of analysis (CoA) to meet these demands, ensuring compliance with Good Laboratory Practice (GLP) standards.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-6-nitrobenzoic acid (2580248-68-4) is a versatile building block in modern chemistry and life sciences. Its applications span from peptide therapeutics to diagnostic tools, reflecting broader trends in personalized medicine and sustainable chemistry. As interest in green synthesis and biodegradable materials grows, this compound's role in eco-friendly research methodologies is likely to expand further.